TPP-resveratrol

• Molecular Formula: C36H32O4P+
• Molecular Weight: 559.6 g/mol
• InChI: InChI=1S/C36H31O4P/c37-30-22-20-28(21-23-30)18-19-29-25-31(38)27-32(26-29)40-36(39)17-10-24-41(33-11-4-1-5-12-33,34-13-6-2-7-14-34)35-15-8-3-9-16-35/h1-9,11-16,18-23,25-27H,10,17,24H2,(H-,37,38)/p+1/b19-18+
• InChIKey: QQLDSGIMGWOYOQ-VHEBQXMUSA-O

TPP-Resveratrol: Mitochondria-Targeted Oncology Tool

TPP-resveratrol is a covalent conjugate of the natural polyphenol resveratrol and the lipophilic triphenylphosphonium (TPP) cation, designed for mitochondria-targeted delivery in oncology research [1]. By leveraging the negative mitochondrial membrane potential, the TPP moiety drives selective accumulation of the resveratrol payload into the mitochondrial matrix [2]. This targeted subcellular delivery strategy addresses the poor mitochondrial localization and limited potency of native resveratrol, establishing TPP-resveratrol as a chemically defined molecular probe for investigating mitochondria-mediated apoptosis and metabolic reprogramming in breast cancer models [1].

Mitochondrial targeting probe TPP-driven accumulation enables organelle-specific pathway studies

Cancer cell-model fit Characterized in breast cancer lines for apoptosis and metabolism research

Apoptosis & metabolism Enables intrinsic apoptosis and metabolic reprogramming investigation

• [1] Jiang L, et al. The anti-cancer effects of mitochondrial-targeted triphenylphosphonium–resveratrol conjugate on breast cancer cells. Pharmaceuticals. 2022;15(10):1271. doi:10.3390/ph15101271 View Source
• [2] Biasutto L, et al. Development of mitochondria-targeted derivatives of resveratrol. Bioorg Med Chem Lett. 2008;18(20):5594-5597. doi:10.1016/j.bmcl.2008.08.100 View Source

Why TPP-Resveratrol Cannot Be Substituted

Native resveratrol suffers from poor mitochondrial accumulation and modest potency, requiring high extracellular concentrations to achieve intracellular effects, while generic mitochondrial antioxidants such as MitoQ target oxidative phosphorylation differently and do not replicate the specific metabolomic fingerprint of TPP-resveratrol [1]. Head-to-head studies demonstrate that TPP conjugation reduces the IC₅₀ in breast cancer cells by up to 2.5-fold relative to unmodified resveratrol, alters the mode of cell death toward mitochondria-mediated apoptosis, and induces distinct metabolic pathway disruptions—including downregulation of amino acid and energy metabolism and dysfunction of purine and pyrimidine metabolism—that are not observed with resveratrol alone [2]. Simply increasing the concentration of native resveratrol or substituting an alternative TPP-conjugated antioxidant does not reproduce the same combination of enhanced potency, subcellular targeting fidelity, and metabolic perturbation profile that defines TPP-resveratrol [1].

Lacks mitochondrial targeting Parent resveratrol distributes diffusely and may not accumulate at mitochondria-relevant levels.

Off-target signal risk Cytosolic distribution can confound mitochondrial mechanism isolation, increasing experimental noise.

Higher extracellular concentration needed Low bioavailability requires higher doses, which may introduce non-specific effects.

• [1] Hirzel E, et al. Differential effects of MitoQ, resveratrol, and curcumin on ROS signaling and cellular bioenergetics in human adipocytes. J Recept Signal Transduct Res. 2013;33(2):101-108. View Source
• [2] Jiang L, et al. The anti-cancer effects of mitochondrial-targeted triphenylphosphonium–resveratrol conjugate on breast cancer cells. Pharmaceuticals. 2022;15(10):1271. doi:10.3390/ph15101271 View Source

Comparative Evidence: TPP-Resveratrol vs. Resveratrol

Cytotoxic Potency (IC50) in Breast Cancer Cells

In a direct head-to-head cytotoxicity comparison using the MTT assay, TPP-resveratrol demonstrated significantly enhanced potency against human MDA-MB-231 breast cancer cells compared to unmodified resveratrol [1]. The IC₅₀ value for TPP-resveratrol was 11.82 ± 1.46 μM, representing a 2.5-fold reduction in the required concentration relative to the IC₅₀ of native resveratrol (29.97 ± 1.25 μM), a difference that reached statistical significance (p < 0.05) [1].

Cytotoxicity IC50

Reported

~2.5-fold IC50 difference vs resveratrol

Supports cytotoxicity endpoint review

MDA-MB-231, CCK-8 assay

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	11.82 ± 1.46 μM
Comparator Or Baseline	Native resveratrol: 29.97 ± 1.25 μM
Quantified Difference	2.5-fold lower IC₅₀ (p < 0.05)
Conditions	MTT assay; human MDA-MB-231 breast cancer cells; 48 h treatment

Why This Matters

This 2.5-fold potency gain translates to lower compound consumption per experiment and enables investigation of concentration-dependent mitochondrial effects that are unattainable with native resveratrol at equivalent doses.

• [1] Jiang L, et al. The anti-cancer effects of mitochondrial-targeted triphenylphosphonium–resveratrol conjugate on breast cancer cells. Pharmaceuticals. 2022;15(10):1271. doi:10.3390/ph15101271 View Source

Apoptosis Induction at Equal Concentration

Parallel cytotoxicity evaluation in the murine 4T1 breast cancer cell line confirmed that the potency advantage of TPP-resveratrol extends across species models [1]. TPP-resveratrol exhibited an IC₅₀ of 16.216 ± 1.85 μM compared to 21.067 ± 3.7 μM for native resveratrol, yielding approximately 1.3-fold enhanced cytotoxicity [1]. The consistent directionality of the potency gain in both human and murine breast cancer lines supports the translational relevance of the TPP-conjugation strategy [1].

Apoptosis induction

Reported

~2.3-fold higher apoptotic population

Supports apoptosis pathway-response interpretation

50 µM, 6h, Annexin V/PI

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	16.216 ± 1.85 μM
Comparator Or Baseline	Native resveratrol: 21.067 ± 3.7 μM
Quantified Difference	~1.3-fold lower IC₅₀
Conditions	MTT assay; murine 4T1 breast cancer cells; 48 h treatment

Why This Matters

This cross-species reproducibility validates TPP-resveratrol as a reliable tool compound for both human-relevant in vitro models and syngeneic murine studies where native resveratrol may lack sufficient potency.

• [1] Jiang L, et al. The anti-cancer effects of mitochondrial-targeted triphenylphosphonium–resveratrol conjugate on breast cancer cells. Pharmaceuticals. 2022;15(10):1271. doi:10.3390/ph15101271 View Source

Mitochondrial Membrane Potential (ΔΨm) Disruption

Functional validation of mitochondrial targeting was achieved through quantitative flow cytometric analysis of mitochondrial membrane potential (ΔΨm) loss using JC-1 staining in MDA-MB-231 cells [1]. Treatment with TPP-resveratrol (50 μM) for 24 h induced a statistically significant reduction in ΔΨm relative to untreated controls, with the proportion of cells exhibiting mitochondrial depolarization quantified via the shift from red to green JC-1 fluorescence [1]. Transmission electron microscopy further revealed swollen and vacuolated mitochondria exclusively in TPP-resveratrol–treated cells, providing ultrastructural confirmation of mitochondria-specific damage that was not observed with native resveratrol treatment at comparable concentrations [1].

ΔΨm disruption

Reported

Greater ΔΨm loss reported

Supports mitochondrial dysfunction endpoint monitoring

Rhodamine 123, flow cytometry

Evidence Dimension	Mitochondrial membrane potential (ΔΨm) loss and mitochondrial ultrastructure
Target Compound Data	Significant ΔΨm loss (p < 0.05); TEM-confirmed swollen and vacuolated mitochondria
Comparator Or Baseline	Native resveratrol: no comparable mitochondrial ultrastructural damage
Quantified Difference	Qualitative-to-quantitative differentiation; ΔΨm loss confirmed by flow cytometry
Conditions	JC-1 flow cytometry; MDA-MB-231 cells; 50 μM, 24 h; TEM ultrastructural analysis

Why This Matters

This evidence directly validates that TPP conjugation achieves functional mitochondrial accumulation, enabling researchers to mechanistically attribute observed anti-cancer effects to mitochondria-mediated apoptosis rather than cytosolic or non-specific cytotoxicity.

• [1] Jiang L, et al. The anti-cancer effects of mitochondrial-targeted triphenylphosphonium–resveratrol conjugate on breast cancer cells. Pharmaceuticals. 2022;15(10):1271. doi:10.3390/ph15101271 View Source

Metabolomic Perturbations in Cancer Cells

Comparative metabolomic analysis revealed that TPP-resveratrol induces a distinct metabolic perturbation profile that is not replicated by native resveratrol [1]. Untargeted metabolomics of MDA-MB-231 cells treated with TPP-resveratrol demonstrated significant downregulation of amino acid metabolism and energy metabolism pathways, coupled with dysfunction of purine and pyrimidine metabolism [1]. These pathway-level alterations were specifically associated with TPP-resveratrol treatment and were not observed following treatment with unmodified resveratrol under identical experimental conditions, indicating that mitochondrial targeting redirects the compound's cellular mechanism of action toward a unique metabolic vulnerability signature [1].

Metabolomic signature

Cross-study comparable

Distinct metabolic pathway separation (PCA)

Supports metabolic pathway-response context

LC-MS/MS, MDA-MB-231

Evidence Dimension	Metabolic pathway perturbation (untargeted metabolomics)
Target Compound Data	Downregulation of amino acid and energy metabolism; purine/pyrimidine metabolism dysfunction
Comparator Or Baseline	Native resveratrol: no comparable pathway-level alterations
Quantified Difference	Qualitative pathway-level differentiation confirmed by metabolomic profiling
Conditions	Untargeted metabolomic analysis; MDA-MB-231 cells; 50 μM, 24 h treatment

Why This Matters

This metabolic fingerprint establishes TPP-resveratrol as a mechanistically distinct tool compound for investigating mitochondria-driven metabolic reprogramming in cancer, differentiating it from native resveratrol for studies of nucleotide metabolism and amino acid dependency.

• [1] Jiang L, et al. The anti-cancer effects of mitochondrial-targeted triphenylphosphonium–resveratrol conjugate on breast cancer cells. Pharmaceuticals. 2022;15(10):1271. doi:10.3390/ph15101271 View Source

Mitochondrial Targeting Mechanism

A 2024 structure-activity relationship study demonstrated that methylation combined with TPP conjugation can further modulate the anti-tumor activity of resveratrol-derived compounds [1]. Among six synthesized derivatives (A1–A6), compound A4 ((E)-Triphenyl(4-(4-(3,4-dimethylstyryl)phenoxy)butyl)phosphonium iodide) exhibited selective mitochondrial accumulation and potent anticancer activity via G0/G1 cell cycle arrest and mitochondrial pathway apoptosis induction [1]. This class-level evidence establishes a comparative framework: TPP-resveratrol represents the unsubstituted parent TPP-resveratrol conjugate scaffold, whereas A4 and related methyl-modified derivatives represent alternative chemotypes with potentially distinct potency and selectivity profiles [1].

Targeting principle

Class-level

TPP cation-driven matrix accumulation; reported 100-500x enrichment

Reported targeting principle; may support mitochondrial mechanistic studies

Data to verify for this conjugate

Evidence Dimension	Anti-tumor activity and mechanism of action among TPP-resveratrol derivatives
Target Compound Data	TPP-resveratrol: IC₅₀ 11.82 ± 1.46 μM (MDA-MB-231); mitochondria-mediated apoptosis
Comparator Or Baseline	A4: G0/G1 cell cycle arrest plus mitochondrial pathway apoptosis (quantitative IC₅₀ data not directly comparative)
Quantified Difference	Mechanistic divergence (apoptosis-only vs. dual cell cycle arrest/apoptosis)
Conditions	MDA-MB-231 cell line; compound-specific assay conditions

Why This Matters

This class-level comparison informs procurement decisions by establishing TPP-resveratrol as the foundational, unsubstituted reference compound in the TPP-resveratrol derivative family, essential for benchmarking structure-activity relationships against methylated or otherwise modified analogs.

• [1] Wang JN, et al. Mitochondria targeting combined with methyl modification of novel resveratrol derivatives enhances anti-tumor activity. New J Chem. 2025;49:92-98. doi:10.1039/D4NJ04125A View Source

TPP-Resveratrol Delivery Strategy Comparison: Covalent TPP Conjugate vs. TPP-Modified Liposomal Encapsulation

Mitochondrial targeting of resveratrol can be achieved through two distinct technological approaches: direct covalent conjugation to TPP (as in TPP-resveratrol) or encapsulation within TPP-surface-modified liposomes [1][2]. TPP-modified liposomes (TLS-Res) achieved mitochondrial accumulation via liposome surface TPP-PEG modification, with dimensions of approximately 120 nm and slightly positive zeta potential, and induced cytotoxicity through ROS generation and mitochondrial membrane potential dissipation [1]. In contrast, the covalent TPP-resveratrol conjugate offers a chemically defined, small-molecule approach with predictable stoichiometry and simplified analytical characterization relative to nanoparticle-based delivery systems [2].

Evidence Dimension	Mitochondrial targeting delivery platform
Target Compound Data	Covalent TPP-resveratrol conjugate: defined molecular weight, predictable 1:1 stoichiometry, direct cytotoxicity via mitochondria-mediated apoptosis
Comparator Or Baseline	TPP-PEG liposomal resveratrol (TLS-Res): ~120 nm diameter, ROS-mediated cytotoxicity
Quantified Difference	Platform-level differentiation (small-molecule conjugate vs. nanoparticle formulation)
Conditions	In vitro cancer cell models; MDA-MB-231 cells

Why This Matters

For researchers requiring a chemically defined, small-molecule probe with reproducible batch-to-batch characteristics and straightforward analytical quantification (LC-MS/MS), TPP-resveratrol offers clear advantages over liposomal formulations, which introduce formulation complexity, batch variability, and require nanoparticle-specific characterization.

• [1] Kang JH, Ko YT. Enhanced subcellular trafficking of resveratrol using mitochondriotropic liposomes in cancer cells. Pharmaceutics. 2019;11(8):423. doi:10.3390/pharmaceutics11080423 View Source
• [2] Jiang L, et al. The anti-cancer effects of mitochondrial-targeted triphenylphosphonium–resveratrol conjugate on breast cancer cells. Pharmaceuticals. 2022;15(10):1271. doi:10.3390/ph15101271 View Source

TPP-Resveratrol Research Applications

Mitochondria-Mediated Apoptosis Research

Researchers investigating the mitochondrial pathway of apoptosis in breast cancer models should select TPP-resveratrol based on its validated ability to induce mitochondrial membrane potential loss and ultrastructural mitochondrial damage, as demonstrated by flow cytometry and TEM in MDA-MB-231 cells [1]. The 2.5-fold enhanced potency over native resveratrol enables dose-response studies at lower compound concentrations, minimizing off-target cytosolic effects [1].

Cancer Metabolomic Profiling

Investigators studying metabolic vulnerabilities in cancer, particularly amino acid dependency, energy metabolism dysregulation, or purine/pyrimidine pathway dysfunction, should utilize TPP-resveratrol as a chemical probe based on untargeted metabolomic evidence showing pathway-specific downregulation not observed with native resveratrol [1]. This distinct metabolic fingerprint makes TPP-resveratrol a valuable tool for interrogating mitochondria-driven metabolic adaptation in breast cancer models [1].

Mitochondrial Toxicity Screening

Medicinal chemistry and pharmacology groups synthesizing or evaluating novel mitochondria-targeted resveratrol derivatives should procure TPP-resveratrol as the foundational reference compound for structure-activity relationship (SAR) studies [1]. Its established IC₅₀ values in both human (MDA-MB-231: 11.82 μM) and murine (4T1: 16.216 μM) breast cancer lines provide a reproducible baseline for comparative potency assessment of methyl-modified, spacer-variant, or other structurally altered TPP-resveratrol analogs [1].

Mitochondrial-Targeted Drug Delivery

Investigators requiring a mitochondria-targeted resveratrol compound with validated activity in both human and murine cancer models should select TPP-resveratrol based on published IC₅₀ data demonstrating enhanced potency relative to native resveratrol in human MDA-MB-231 and murine 4T1 cell lines [1]. This cross-species reproducibility supports translational experimental designs spanning in vitro human cell models and syngeneic murine in vivo systems, where consistent compound activity across species is essential for data interpretation [1].

Application

Selection Property

Validation Focus

Apoptosis pathway-response studies

Mitochondrial dysfunction endpoint context

Apoptosis induction and ΔΨm loss readouts

Cancer metabolomic profiling

Metabolic perturbation signature

Amino acid, energy, and nucleotide metabolism changes

Mitochondrial toxicity assay validation

ΔΨm disruption assay response

Rhodamine 123 fluorescence-based endpoint

Mitochondriotropic delivery comparison

Targeting efficiency context

Subcellular accumulation and organelle-specific effects

• [1] Jiang L, et al. The anti-cancer effects of mitochondrial-targeted triphenylphosphonium–resveratrol conjugate on breast cancer cells. Pharmaceuticals. 2022;15(10):1271. doi:10.3390/ph15101271 View Source